4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine

• IUPAC Name: N-(4-benzylpiperazin-1-yl)-1-(3-nitrophenyl)methanimine
• InChI: InChI=1S/C18H20N4O2/c23-22(24)18-8-4-7-17(13-18)14-19-21-11-9-20(10-12-21)15-16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2
• InChI Key: QWELUNSDRGPVIX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)N=CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine, also known as NBMPR, is a chemical compound that is widely used in scientific research. It was first synthesized in the 1960s by researchers at the National Cancer Institute in the United States, and since then, it has been used in a variety of applications, including cancer research, drug discovery, and pharmacology.

Mechanism of Action

4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine works by binding to a specific site on the nucleoside transporter molecule, thereby blocking its function. This leads to a decrease in the uptake of nucleosides by cells, which can have a variety of effects depending on the specific cell type and experimental conditions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific experimental conditions. In general, the inhibition of nucleoside transporters can lead to a decrease in DNA synthesis and cell proliferation, as well as changes in cellular metabolism and energy production.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine in lab experiments is its specificity for nucleoside transporters, which allows researchers to selectively inhibit this process without affecting other cellular functions. However, one limitation is that this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine. One area of interest is the development of new drugs that target nucleoside transporters, which could be used to treat a variety of diseases such as cancer and viral infections. Additionally, researchers are exploring the use of this compound in combination with other drugs to enhance their efficacy and reduce side effects. Finally, there is ongoing research into the molecular mechanisms underlying nucleoside transport and the role of these processes in normal and diseased cells.

Synthesis Methods

The synthesis method for 4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine involves several steps, including the reaction of piperazine with benzyl chloride and the subsequent reaction of the resulting compound with 3-nitrobenzaldehyde. The final product is a yellow crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Scientific Research Applications

4-benzyl-N-(3-nitrobenzylidene)-1-piperazinamine is commonly used in scientific research as a tool to study the function of nucleoside transporters in cells. These transporters are responsible for the uptake of nucleosides, which are essential components of DNA and RNA. By inhibiting the function of these transporters, researchers can better understand their role in cellular processes such as DNA replication and cell division.